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Compound of Interest

Compound Name: Ald-Ph-amido-PEG11-C2-NH2

Cat. No.: B11835213

Essential Safety and Handling Guide for Ald-Ph-
amido-PEG11-C2-NH2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ald-Ph-amido-PEG11-C2-NH2. The following
protocols are based on the known hazards of structurally similar compounds and general best
practices for laboratory safety.

Compound Information:

Name: Ald-Ph-amido-PEG11-C2-NH2

CAS Number: 1337889-01-6[1][2]

Molecular Formula: C32H56N2013[1][2]

Description: A non-cleavable, 11-unit polyethylene glycol (PEG) ADC linker used in the
synthesis of antibody-drug conjugates (ADCSs).[1]

While a specific Safety Data Sheet (SDS) for Ald-Ph-amido-PEG11-C2-NH2 is not readily
available, a structurally similar compound, Ald-Ph-amido-PEG4-C2-NHS ester, has the
following hazard classifications:
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e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

» Signal Word: Warning.[3]

Given these potential hazards, a stringent approach to personal protection and safe handling is
mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to ensure personnel safety when handling Ald-Ph-
amido-PEG11-C2-NH2. The following table summarizes the required PPE.

PPE Category Specification

Chemical splash goggles that meet ANSI Z.87.1
] standards are mandatory.[4] A face shield
Eye and Face Protection )
should be worn over goggles when there is a

significant risk of splashes.[4][5][6]

A lab coat or chemical-resistant apron should be
worn to protect against skin contact.[6]

Skin Protection Chemical-resistant gloves (e.qg., nitrile,
neoprene) are required.[4][7] Closed-toe shoes

are mandatory for all laboratory work.[4][6]

All handling of Ald-Ph-amido-PEG11-C2-NH2
should be conducted in a certified chemical
) ) fume hood to minimize inhalation of vapors.[4] If
Respiratory Protection ) )
a fume hood is not available, a NIOSH-
approved respirator with an appropriate

cartridge for organic vapors should be used.

Operational Plan

Adherence to a strict operational workflow is critical for the safe handling of this compound.

1. Preparation:
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» Ensure a chemical spill kit appropriate for amines and aldehydes is readily accessible.
o Assemble all necessary equipment and reagents before commencing the experiment.

o Equilibrate the compound to room temperature before opening to prevent moisture
condensation.[8]

2. Handling:

e Donning PPE: Put on all required PPE as outlined in the table above before entering the
designated work area.

» Dispensing: Conduct all weighing and dispensing of the compound within a certified
chemical fume hood. Avoid generating dust or aerosols.

o Reactions: Keep all containers tightly closed when not in use.[6] Use non-amine-containing
buffers, such as PBS, HEPES, or borate buffers, as primary amines (like Tris or glycine) can
compete in reactions.[9]

3. Post-Experiment:

o Decontamination: Thoroughly decontaminate all work surfaces and equipment that may have
come into contact with the chemical.

» Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer
contaminated surface. Remove the lab coat before leaving the laboratory.

Disposal Plan

o Waste Collection: All disposable materials contaminated with Ald-Ph-amido-PEG11-C2-
NH2, including gloves, pipette tips, and empty containers, should be collected in a
designated, sealed hazardous waste container.

» Waste Disposal: Dispose of chemical waste in accordance with all local, state, and federal
regulations. Do not dispose of this chemical down the drain.

Experimental Workflow
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Workflow for Handling Ald-Ph-amido-PEG11-C2-NH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ald-Ph-
amido-PEG11-C2-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11835213#personal-protective-equipment-for-
handling-ald-ph-amido-peg11-c2-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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